Cas no 797029-47-1 (6-(1 H -Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine)

6-(1H-Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine is a heterocyclic organic compound featuring a benzothiazole core linked to a benzimidazole moiety via a methylene bridge. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. Its bifunctional design allows for versatile reactivity, particularly in the synthesis of pharmacologically active molecules or coordination complexes. The compound exhibits potential as a ligand due to its nitrogen-rich framework, which can facilitate metal binding. Its stability and synthetic accessibility further enhance its utility in research applications, particularly in the development of novel therapeutic agents or functional materials.
6-(1 H -Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine structure
797029-47-1 structure
Product name:6-(1 H -Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine
CAS No:797029-47-1
MF:C15H12N4S
MW:280.347580909729
CID:3080072
PubChem ID:1090289

6-(1 H -Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

    • 6-(1 H -Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine
    • 6-(1H-Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine
    • 6-(1H-benzimidazol-2-ylmethyl)-1,3-benzothiazol-2-amine
    • 6-(1H-Benzoimidazol-2-ylmethyl)benzothiazol-2-ylamine
    • 797029-47-1
    • 6-[(1H-1,3-benzodiazol-2-yl)methyl]-1,3-benzothiazol-2-amine
    • BAS 07529393
    • AKOS000636797
    • 6-(1 h-benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine
    • MDL: MFCD05240368
    • Inchi: InChI=1S/C15H12N4S/c16-15-19-12-6-5-9(7-13(12)20-15)8-14-17-10-3-1-2-4-11(10)18-14/h1-7H,8H2,(H2,16,19)(H,17,18)
    • InChI Key: CRIMBEUYDJAWRB-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)NC(=N2)CC3=CC4=C(C=C3)NC(=N)S4

Computed Properties

  • Exact Mass: 280.07826757Da
  • Monoisotopic Mass: 280.07826757Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 95.8Ų

6-(1 H -Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Fluorochem
029896-2g
6-(1 H -Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine
797029-47-1
2g
£598.00 2022-02-28
A2B Chem LLC
AX75932-100mg
6-(1H-Benzoimidazol-2-ylmethyl)benzothiazol-2-ylamine
797029-47-1
100mg
$335.00 2024-04-19
1PlusChem
1P01EXWC-100mg
6-(1 h-benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine
797029-47-1
100mg
$378.00 2024-04-21
Chemenu
CM314097-1g
6-(1H-Benzoimidazol-2-ylmethyl)benzothiazol-2-ylamine
797029-47-1 95%
1g
$570 2024-07-23
Chemenu
CM314097-1g
6-(1H-Benzoimidazol-2-ylmethyl)benzothiazol-2-ylamine
797029-47-1 95%
1g
$544 2021-06-17
Fluorochem
029896-250mg
6-(1 H -Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine
797029-47-1
250mg
£160.00 2022-02-28
Fluorochem
029896-1g
6-(1 H -Benzoimidazol-2-ylmethyl)-benzothiazol-2-ylamine
797029-47-1
1g
£372.00 2022-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1614253-100mg
6-((1H-benzo[d]imidazol-2-yl)methyl)benzo[d]thiazol-2-amine
797029-47-1 98%
100mg
¥2311.00 2024-07-28

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